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Compound of Interest

Compound Name: GSK2807 Trifluoroacetate

Cat. No.: B10783221

Technical Support Center: GSK2807
Trifluoroacetate

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with GSK2807
trifluoroacetate.

Frequently Asked Questions (FAQSs)

Q1: What is GSK2807 trifluoroacetate and what are its physical properties?

GSK2807 trifluoroacetate is the trifluoroacetic acid salt of GSK2807, a potent and selective
inhibitor of the histone methyltransferase SMYD3.[1][2] It is supplied as a solid powder.[3] The
trifluoroacetate counterion is a common result of purification by high-performance liquid
chromatography (HPLC).

Q2: I'm having trouble dissolving GSK2807 trifluoroacetate in my aqueous buffer. What are
the recommended solvents?

GSK2807 trifluoroacetate is readily soluble in water and DMSO.[3][4][5] For aqueous buffers,
solubility can be influenced by the pH and composition of the buffer. If you are experiencing
issues, it is recommended to first prepare a concentrated stock solution in an appropriate
solvent like sterile water or DMSO and then dilute it into your experimental buffer.
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Q3: What is the recommended storage condition for GSK2807 trifluoroacetate?

For long-term storage, the solid powder should be stored at -20°C for up to 3 years.[3] Stock
solutions in solvent should be stored at -80°C for up to 3 months or -20°C for up to 2 weeks.[3]
It is advisable to aliquot stock solutions to avoid repeated freeze-thaw cycles.[6]

Q4: My GSK2807 trifluoroacetate solution in aqueous buffer appears cloudy or has
precipitated over time. What could be the cause and how can | resolve it?

Precipitation in aqueous buffers can occur due to several factors, including:

» Buffer pH: The solubility of compounds with ionizable groups can be pH-dependent. The
trifluoroacetate salt may slightly lower the pH of unbuffered solutions. Ensure your buffer has
sufficient buffering capacity to maintain the desired pH.

o Buffer Composition: High concentrations of certain salts in your buffer could potentially lead
to precipitation.

o Low Temperature: Storing the diluted aqueous buffer solution at low temperatures (e.g., 4°C)
can sometimes cause the compound to precipitate out, especially if the concentration is
close to its solubility limit in that specific buffer.

To resolve this, you can try gentle warming of the solution or brief sonication. For future
experiments, consider preparing fresh dilutions from your stock solution just before use.

Quantitative Solubility Data

The following table summarizes the known solubility of GSK2807 trifluoroacetate in common
laboratory solvents.

Maximum Concentration Maximum Concentration
Solvent

(mg/mL) (mM)
Water = 50 mg/mL[3][4][5] 88.26 mM[3][4][5]
DMSO 250 mg/mL][3] 441.28 mM[3]
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Note: The ">" symbol indicates that the saturation point was not reached at this concentration.

[6]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of GSK2807
trifluoroacetate in DMSO.

Materials:

GSK2807 trifluoroacetate powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Calculate the required mass of GSK2807 trifluoroacetate for the desired volume and
concentration. The molecular weight of GSK2807 trifluoroacetate is 566.53 g/mol .[1][3][4]

o For 1 mL of a 10 mM stock solution, you will need 5.67 mg of GSK2807 trifluoroacetate.

* Weigh the calculated amount of GSK2807 trifluoroacetate powder and place it in a sterile
microcentrifuge tube.

e Add the appropriate volume of DMSO to the tube.

» Vortex the solution until the powder is completely dissolved. Gentle warming to 37°C can be
used to aid dissolution if necessary.

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
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» Store the aliquots at -20°C or -80°C as recommended.[3]

Protocol 2: General Aqueous Buffer Solubility Test

This protocol provides a general method to test the solubility of GSK2807 trifluoroacetate in a
specific aqueous buffer.

Materials:

GSK2807 trifluoroacetate powder

Your desired aqueous buffer (e.g., PBS, Tris-HCI)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Add a small, pre-weighed amount of GSK2807 trifluoroacetate to a sterile microcentrifuge
tube.

e Add a small volume of your aqueous buffer to the tube.

» Vortex the tube vigorously for 1-2 minutes.

 Visually inspect the solution for any undissolved particles.

e |If the compound has not fully dissolved, you can try the following:
o Sonication: Place the tube in a sonicator bath for 5-10 minutes.
o Gentle Warming: Warm the tube to 37°C for 10-15 minutes.

« If the compound dissolves, you can gradually add more of the compound or less of the buffer
in subsequent tests to determine the approximate solubility limit.
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e |If the compound does not dissolve, it is recommended to prepare a stock solution in a
suitable solvent (like water or DMSQO) and then dilute it into your aqueous buffer.

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solubility-issues-in-aqueous-buffer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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